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Compound of Interest

Compound Name: 2-Hexyl-1,3-dioxolane

CAS No.: 1708-34-5

Cat. No.: B161909

Get Quote

This guide provides a comprehensive technical overview of 2-Hexyl-1,3-dioxolane, a

heterocyclic acetal of interest to researchers, scientists, and professionals in drug development

and fine chemical synthesis. This document delves into its fundamental chemical and physical

properties, synthesis methodologies, applications, and toxicological profile, offering field-proven

insights into its scientific and practical relevance.

Core Chemical Identity and Properties
2-Hexyl-1,3-dioxolane, also known by synonyms such as Heptanal ethylene glycol acetal, is

an organic compound characterized by a five-membered dioxolane ring with a hexyl substituent

at the C2 position.[1] This structure is formed from the reaction of heptanal and ethylene glycol.

The presence of the acetal functional group makes it stable under neutral to basic conditions, a

key property exploited in organic synthesis.

Molecular Formula and Weight
The chemical formula for 2-Hexyl-1,3-dioxolane is C₉H₁₈O₂.[2] Its calculated molecular weight

is 158.24 g/mol .[1][2]
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Physicochemical Data Summary
The key physicochemical properties of 2-Hexyl-1,3-dioxolane are summarized in the table

below for easy reference. These parameters are critical for designing experimental conditions,

predicting its behavior in various matrices, and assessing its environmental fate.

Property Value Source

IUPAC Name 2-hexyl-1,3-dioxolane PubChem[1]

CAS Number 1708-34-5 ChemicalBook[3]

Molecular Formula C₉H₁₈O₂ PubChem[1]

Molecular Weight 158.24 g/mol PubChem[1][2]

Boiling Point 201-203 °C ChemicalBook[3]

Density 0.955 g/cm³ ChemicalBook[3]

LogP (o/w) 2.630 - 2.7 ChemicalBook[3], PubChem[1]

Odor Profile Fresh, green, oily, fatty ChemicalBook[3]

SMILES CCCCCCC1OCCO1 PubChem[1]

Synthesis of 2-Hexyl-1,3-dioxolane: Acetalization
The primary route for synthesizing 2-Hexyl-1,3-dioxolane is through the acid-catalyzed

acetalization of heptanal with ethylene glycol.[4] This reaction is a cornerstone of carbonyl

chemistry, often employed to protect the aldehyde functional group during multi-step syntheses.

Reaction Mechanism and Causality
The formation of the cyclic acetal is a reversible equilibrium reaction.[2] The mechanism

involves the protonation of the carbonyl oxygen of heptanal by an acid catalyst, which

increases the electrophilicity of the carbonyl carbon. This is followed by a nucleophilic attack

from one of the hydroxyl groups of ethylene glycol to form a hemiacetal intermediate.

Subsequent protonation of the hemiacetal's hydroxyl group and elimination of a water

molecule, followed by an intramolecular cyclization by the second hydroxyl group, yields the

stable 1,3-dioxolane ring.
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To ensure a high yield, the equilibrium must be shifted toward the product side. This is typically

achieved by removing water as it is formed, often through azeotropic distillation using a Dean-

Stark apparatus. The choice of an acid catalyst is also crucial; common catalysts include p-

toluenesulfonic acid (PTSA), sulfuric acid, or acidic resins.

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the synthesis process.
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Reactants & Catalyst

Reaction Process
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After reaction completion
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Toxicological Assessment

Results & Conclusions

2-Hexyl-1,3-dioxolane

Genotoxicity Skin Sensitization Reproductive Toxicity Repeated Dose Toxicity Phototoxicity

No concern for genotoxic potential.

Finding

Considered a skin sensitizer (Cat 1).
NESIL = 2700 μg/cm²

Finding

Exposure is below the TTC.

Finding

Exposure is below the TTC.

Finding

Not expected to be phototoxic.

Finding

Click to download full resolution via product page

Caption: Toxicological evaluation summary for 2-Hexyl-1,3-dioxolane.

It is crucial to handle this compound in accordance with its Safety Data Sheet (SDS), using

appropriate personal protective equipment (PPE) to avoid skin contact.

Conclusion
2-Hexyl-1,3-dioxolane is a well-characterized compound with the molecular formula C₉H₁₈O₂

and a molecular weight of 158.24 g/mol . Its synthesis via acid-catalyzed acetalization is a

standard and efficient chemical transformation. While its primary commercial application is in

the fragrance industry, its underlying chemical nature as a cyclic acetal makes it a useful model

compound and potential protecting group for professionals in organic synthesis and drug

development. Its toxicological profile is well-documented, with skin sensitization being the

primary hazard to consider during handling. This guide provides the foundational technical

knowledge required for the safe and effective use of 2-Hexyl-1,3-dioxolane in a research and

development setting.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b161909/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-hexyl-1-3-dioxolane
https://www.benchchem.com/product/b161909/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hexyl-1-3-dioxolane
https://www.benchchem.com/product/b161909/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hexyl-1-3-dioxolane
https://www.benchchem.com/product/b161909/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hexyl-1-3-dioxolane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem.2-Hexyl-1,3-dioxolane | C9H18O2. National Center for Biotechnology

Information. [Link]

Food and Chemical Toxicology.RIFM fragrance ingredient safety assessment, 2-(3-

heptyl)-1,3-dioxolane, CAS Registry Number 4359-47-1. [Link]

Food and Chemical Toxicology.RIFM fragrance ingredient safety assessment, 2-hexyl-1,3-
dioxolane, CAS Registry Number 1708-34-5. [Link]

Wikipedia.Dioxolane. [Link]

ResearchGate.2-Hexyl-1,3-dioxolane concentration using different catalysts. [Link]

Silver Fern Chemical.Discover the Versatility of 1,3-Dioxolane: Applications and Benefits for

Your Industry. [Link]

ResearchGate.Reaction scheme of heptanal acetalization with ethylene glycol giving 2-
hexyl-1,3-dioxolane. [Link]

NINGBO INNO PHARMCHEM CO.,LTD.The Role of 1,3-Dioxolane in Pharmaceutical

Synthesis and Formulation. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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